3-bromo-1-methyl-1H-pyrazole
Overview
Description
3-bromo-1-methyl-1H-pyrazole is a chemical compound with the molecular formula C4H5BrN2 . It has a molecular weight of 161.00 g/mol . This compound is considered a useful synthetic intermediate in the synthesis of Rynaxypyr, an insecticidal anthranilic diamide that acts as a potent and selective ryanodine receptor activator .
Synthesis Analysis
The synthesis of pyrazoles involves several methods. One approach involves the reaction of 1,3-diols with arylhydrazines to provide pyrazoles and 2-pyrazolines . Another method involves the reaction of dialkyl azodicarboxylates with substituted propargylamines . A practical and straightforward synthesis of 1-methyl-1H-thieno[2,3-c]pyrazoles from 3-amino-1H-pyrazole-4-carboxylic acid ethyl ester has also been reported .Molecular Structure Analysis
The molecular structure of 3-bromo-1-methyl-1H-pyrazole consists of a five-membered aromatic ring structure with two nitrogen atoms adjacent to three carbon atoms . The InChI string representation of the molecule is InChI=1S/C4H5BrN2/c1-7-3-2-4 (5)6-7/h2-3H,1H3 .Chemical Reactions Analysis
3-bromo-1-methyl-1H-pyrazole can participate in various chemical reactions. For instance, it can undergo a radical addition followed by intramolecular cyclization to afford the important pyrazole skeleton . It can also react with hydrazine hydrate and a cyano group to obtain an unsubstituted amino group .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-bromo-1-methyl-1H-pyrazole include a molecular weight of 161.00 g/mol, a topological polar surface area of 17.8 Ų, and a complexity of 66.7 . It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 1 .Scientific Research Applications
Synthesis of Heterocyclic Compounds
3-bromo-1-methyl-1H-pyrazole: is a valuable intermediate in the synthesis of various heterocyclic compounds. Its presence in a compound can significantly alter the compound’s chemical properties, making it useful in creating diverse molecular structures. For instance, it can be used to synthesize 1,4′-bipyrazoles , which are important in the development of new pharmaceuticals .
Pharmaceutical Research
In pharmaceutical research, 3-bromo-1-methyl-1H-pyrazole serves as a precursor for developing allosteric enhancers (AE) of agonist activity at the A1 adenosine receptor . These receptors play a crucial role in cardiovascular function, and targeting them can lead to new treatments for conditions like arrhythmias and ischemia.
Material Science
This compound can be involved in the preparation of solid hexacoordinate complexes, which have applications in material science, particularly in the creation of new types of magnetic materials .
Catalysis
3-bromo-1-methyl-1H-pyrazole: can be utilized in catalytic processes. For example, it can be used with resinous, non-toxic, thermally stable, and cost-effective catalysts like Amberlyst-70, which are important for eco-friendly chemical synthesis .
Organic Synthesis Methodology
It is also instrumental in advancing organic synthesis methodologies. The compound can be used in various synthetic routes, including transition-metal catalysis and photoredox reactions, to access the pyrazole moiety. This versatility makes it a valuable tool for chemists exploring new synthetic pathways .
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as amide compounds, are known to target mitochondrial respiratory chain enzyme complex ii (succinate dehydrogenase, sdh) .
Mode of Action
Pyrazole derivatives are known to simultaneously donate and accept hydrogen bonds, favoring the establishment of intermolecular interactions . This property could potentially influence the compound’s interaction with its targets.
Result of Action
Similar compounds have been reported to exhibit various biological activities, including antifungal activity .
Safety and Hazards
properties
IUPAC Name |
3-bromo-1-methylpyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5BrN2/c1-7-3-2-4(5)6-7/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGEVJEQMVRIEPX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30565910 |
Source
|
| Record name | 3-Bromo-1-methyl-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30565910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-bromo-1-methyl-1H-pyrazole | |
CAS RN |
151049-87-5 |
Source
|
| Record name | 3-Bromo-1-methyl-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30565910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-bromo-1-methyl-1H-pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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